Cas no 116071-28-4 (1-(2-propen-1-yl)-1H-Indole-2-carboxaldehyde)

1-(2-propen-1-yl)-1H-Indole-2-carboxaldehyde structure
116071-28-4 structure
Product Name:1-(2-propen-1-yl)-1H-Indole-2-carboxaldehyde
CAS No:116071-28-4
MF:C12H11NO
MW:185.221843004227
CID:1100174
PubChem ID:11469489
Update Time:2025-04-20

1-(2-propen-1-yl)-1H-Indole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(2-propen-1-yl)-1H-Indole-2-carboxaldehyde
    • 1-prop-2-enylindole-2-carbaldehyde
    • 1H-Indole-2-carboxaldehyde, 1-(2-propenyl)-
    • DTXSID80466847
    • SCHEMBL14387230
    • 116071-28-4
    • Inchi: 1S/C12H11NO/c1-2-7-13-11(9-14)8-10-5-3-4-6-12(10)13/h2-6,8-9H,1,7H2
    • InChI Key: HEVKPTDQDYIIMQ-UHFFFAOYSA-N
    • SMILES: O=CC1=CC2C=CC=CC=2N1CC=C

Computed Properties

  • Exact Mass: 185.084063974g/mol
  • Monoisotopic Mass: 185.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 22Ų
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